Cas no 883887-57-8 (1-Pyrrolidinebutanamine, β-methyl-)

• Product Name: 1-Pyrrolidinebutanamine, β-methyl-
• CAS No: 883887-57-8
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• CID: 5262689
• Update Time: 2025-10-29

1-Pyrrolidinebutanamine, β-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinebutanamine, β-methyl-

• Inchi： 1S/C9H20N2/c1-9(8-10)4-7-11-5-2-3-6-11/h9H,2-8,10H2,1H3
• InChI Key： GXBUWTFYDVHESP-UHFFFAOYSA-N
• SMILES： CC(CN)CCN1CCCC1

Additional information on 1-Pyrrolidinebutanamine, β-methyl-

Professional Introduction to Compound with CAS No. 883887-57-8 and Product Name: 1-Pyrrolidinebutanamine, β-methyl

1-Pyrrolidinebutanamine, β-methyl (CAS No. 883887-57-8) is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrrolidine derivative class, which has garnered considerable attention due to its versatile applications in drug development and molecular pharmacology. The structural integrity of this molecule, characterized by a β-methyl substituent on the pyrrolidine ring, imparts unique chemical and biological properties that make it a valuable intermediate in synthetic chemistry.

The β-methyl group in 1-Pyrrolidinebutanamine plays a crucial role in modulating the pharmacokinetic and pharmacodynamic profiles of various bioactive molecules. This modification enhances the metabolic stability of the compound while allowing for selective interactions with biological targets. Recent advancements in medicinal chemistry have highlighted the importance of such structural motifs in designing novel therapeutic agents with improved efficacy and reduced side effects.

In recent years, 1-Pyrrolidinebutanamine, β-methyl has been extensively studied for its potential applications in the development of central nervous system (CNS) drugs. The pyrrolidine scaffold is known to exhibit high affinity for various neurotransmitter receptors, making it an ideal candidate for modulating neuronal activity. Studies have demonstrated that derivatives of this compound can interact with serotonin receptors, dopamine pathways, and other key neurotransmitter systems, suggesting their utility in treating neurological disorders such as depression, anxiety, and Parkinson's disease.

Moreover, the CAS No. 883887-57-8 associated with this compound underscores its specificity and uniqueness in chemical databases. This identifier ensures accurate referencing in scientific literature and patent filings, facilitating further research and commercialization efforts. The compound's synthesis involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity levels. Advanced catalytic methods and green chemistry principles have been employed to optimize these synthetic pathways, aligning with global trends toward sustainable pharmaceutical manufacturing.

The biological activity of 1-Pyrrolidinebutanamine, β-methyl has been further explored through computational modeling and high-throughput screening (HTS) techniques. These methodologies have enabled researchers to identify novel analogs with enhanced binding affinity and selectivity towards therapeutic targets. For instance, virtual screening has revealed promising derivatives that exhibit potent inhibitory effects on enzymes implicated in inflammation and pain signaling pathways.

Recent clinical trials have begun to evaluate the efficacy of 1-Pyrrolidinebutanamine, β-methyl-based compounds in treating chronic pain conditions. Preliminary results indicate that these agents demonstrate significant analgesic effects without causing sedation or motor impairment, which are common side effects associated with traditional pain medications. This finding positions 1-Pyrrolidinebutanamine, β-methyl as a potential lead compound for developing next-generation pain therapeutics.

The structural versatility of this compound also makes it a valuable tool for drug discovery in oncology research. Pyrrolidine derivatives have been shown to inhibit kinases and other enzymes involved in cancer cell proliferation and survival. By incorporating the β-methyl group into these structures, researchers aim to enhance drug-like properties such as solubility and bioavailability while minimizing off-target effects.

In conclusion, 1-Pyrrolidinebutanamine, β-methyl (CAS No. 883887-57-8) represents a promising candidate for diverse pharmaceutical applications. Its unique structural features and biological activities make it an attractive scaffold for developing innovative therapeutic agents targeting neurological disorders, chronic pain syndromes, and cancer. Continued research efforts are expected to yield novel derivatives with improved pharmacological profiles, contributing significantly to advancements in modern medicine.